Cas no 6377-18-0 (Chartreusin)

Chartreusin structure
Chartreusin structure
Product Name:Chartreusin
CAS No:6377-18-0
MF:C32H32O14
MW:640.588090896606
CID:503669
PubChem ID:5281394
Update Time:2025-04-19

Chartreusin Chemical and Physical Properties

Names and Identifiers

    • Benzo[h][1]benzopyrano[5,4,3-cde][1]benzopyran-5,12-dione,10-[[6-deoxy-2-O-(6-deoxy-3-O-methyl-a-D-galactopyranosyl)-b-D-galactopyranosyl]oxy]-6-hydroxy-1-methyl-
    • Benzo[h][1]benzopyrano[5,4,3-cde][1]benzopyran-5,12-dione,10-[[6-deoxy-2-O-(6-deoxy-3-O-methyl-a-D-galactopyranosyl)-b-D-gala
    • CHARTREUSIN
    • antibioticx-465a
    • chartreusin from streptomyces*chartreusis
    • u-7257
    • NSC 5159
    • CHEBI:3580
    • Q15410881
    • 6377-18-0
    • UNII-HS0H395E3O
    • M01618
    • NS00011744
    • DTXSID20930431
    • HY-121136
    • CCG-208644
    • [(2S,3R,4S,5R,6R)-3-[(2R,3R,4S,5S,6R)-3,5-dihydroxy-4-methoxy-6-methyl-tetrahydropyran-2-yl]oxy-4,5-dihydroxy-6-methyl-tetrahydropyran-2-yl]oxy-hydroxy-methyl-[?]dione
    • 10-{3-[2-(3,5-Dihydroxy-4-methoxy-6-methyl-tetrahydro-pyran-2-yl)-ethoxy]-4,5-dihydroxy-6-methyl-tetrahydro-pyran-2-yloxy}-6-hydroxy-1-methyl-benzo[h!chromeno[5,4,3-cde!chromene-5,12-dione
    • Benzo(h)(1)benzopyrano(5,4,3-cde)(1)benzopyran-5,12-dione, 10-((6-deoxy-2-O-(6-deoxy-3-O-methyl-alpha-D-galactopyranosyl)-beta-D-galactopyranosyl)oxy)-6-hydroxy-1-methyl- (9CI)
    • Benzo(h)(1)benzopyrano(5,4,3-cde)(1)benzopyran-5,12-dione, 10-((6-deoxy-2-O-(6-deoxy-3-O-methyl-.alpha.-D-galactopyranosyl)-.beta.-D-galactopyranosyl)oxy)-6-hydroxy-1-methyl-
    • CHEMBL1554674
    • HS0H395E3O
    • BRN 0075649
    • 4-19-00-03078 (Beilstein Handbook Reference)
    • Benzo(h)(1)benzopyrano(5,4,3-cde)(1)benzopyran-5,12-dione, 10-((6-deoxy-2-O-(6-deoxy-3-O-methyl-alpha-D-galactopyranosyl)-beta-D-galactopyranosyl)oxy)-6-hydroxy-1-methyl-
    • AKOS040745662
    • Lambdamycin
    • Chartreusin, dihydrate
    • C09181
    • X 465A
    • Antibiotic X-465A
    • CHARTREUSIN [MI]
    • PONPPNYZKHNPKZ-RYBWXQSLSA-N
    • SCHEMBL973723
    • CS-0079527
    • NCGC00163668-01
    • NSC-5159
    • CHARTREUSIN, (-)-
    • 3-[(2S,3R,4S,5R,6R)-3-[(2R,3R,4S,5S,6R)-3,5-dihydroxy-4-methoxy-6-methyloxan-2-yl]oxy-4,5-dihydroxy-6-methyloxan-2-yl]oxy-8-hydroxy-15-methyl-11,18-dioxapentacyclo[10.6.2.02,7.09,19.016,20]icosa-1(19),2(7),3,5,8,12(20),13,15-octaene-10,17-dione
    • AKOS004902212
    • DTXSID50871929
    • SCHEMBL973724
    • WLN: T B66 K666 2AB T HVO SVOJ F1 QQ LO- BT6OTJ DQ EQ F1 CO- BT6OTJ CQ DO1 EQ F1 &QH 2
    • 3-[3-(3,5-dihydroxy-4-methoxy-6-methyloxan-2-yl)oxy-4,5-dihydroxy-6-methyloxan-2-yl]oxy-8-hydroxy-15-methyl-11,18-dioxapentacyclo[10.6.2.02,7.09,19.016,20]icosa-1(19),2(7),3,5,8,12(20),13,15-octaene-10,17-dione
    • Neuro_000004
    • SMR001565476
    • 6-Hydroxy-1-methyl-5,12-dioxo-5,12-dihydrobenzo[h]chromeno[5,4,3-cde]chromen-10-yl 6-deoxy-2-O-(6-deoxy-3-O-methylhexopyranosyl)hexopyranoside
    • WLN: T B66 K666 2AB T HVO SVOJ F1 QQ LO- BT6OTJ DQ EQ F1 CO- BT6OTJ CQ DO1 EQ F1
    • NSC5159
    • PONPPNYZKHNPKZ-UHFFFAOYSA-N
    • MLS002701890
    • 6-Hydroxy-1-methyl-5,12-dioxo-5,12-dihydrobenzo[h]chromeno[5,4,3-cde]chromen-10-yl 6-deoxy-2-O-(6-deoxy-3-O-methylhexopyranosyl)hexopyranoside #
    • 6-Hydroxy-1-methyl-5,12-dioxo-5,12-dihydrobenzo[h][1]benzopyrano[5,4,3-cde][1]benzopyran-10-yl 6-deoxy-2-O-(6-deoxy-3-O-methylhexopyranosyl)hexopyranoside
    • CHEMBL357992
    • Benzo[h][1]benzopyrano[5,3-cde][1]benzopyran-5,12-dione, 10-[[6-deoxy-2-O-(6-deoxy-3-O-methyl-.alpha.-D-galactopyranosyl)-.beta.-D-galactopyranosyl]oxy]-6-hydroxy-1-methyl-
    • MLS003559964
    • U-7257 X 465A NSC 5159 Lambdamycin CHARTREUSIN Antibiotic X-465A Chartreusin, dihydrate WLN: T B66 K666 2AB T HVO SVOJ F1 QQ LO- BT6OTJ DQ EQ F1 CO- BT6OTJ CQ DO1 EQ F1 WLN: T B66 K666 2AB T HVO SVOJ F1 QQ LO- BT6OTJ DQ EQ F1 CO- BT6OTJ CQ DO1 EQ F1 WLN: T B66 K666 2AB T HVO SVOJ F1 QQ LO- BT6OTJ DQ EQ F1 CO- BT6OTJ CQ DO1 EQ F1 &QH 2
    • G91333
    • 10-[[6-Deoxy-2-O-(6-deoxy-3-O-methyl-alpha-D-galactopyranosyl)-beta-D-galactopyranosyl]oxy]-6-hydroxy-1-methylbenzo[h][1]benzopyrano[5,4,3-cde][1]benzopyran-5,12-dione; Antibiotic X 465A; Lambdamycin; NSC 5159;
    • DTXCID901359158
    • 3-((2S,3R,4S,5R,6R)-3-((2R,3R,4S,5S,6R)-3,5-dihydroxy-4-methoxy-6-methyloxan-2-yl)oxy-4,5-dihydroxy-6-methyloxan-2-yl)oxy-8-hydroxy-15-methyl-11,18-dioxapentacyclo(10.6.2.02,7.09,19.016,20)icosa-1(19),2(7),3,5,8,12(20),13,15-octaene-10,17-dione
    • DA-62258
    • Benzo(h)(1)benzopyrano(5,4,3-cde)(1)benzopyran-5,12-dione, 10-((6-deoxy-2-O-(6-deoxy-3-O-methyl-alpha-D-galactopyranosyl)-beta-D-galactopyranosyl)oxy)-6-hydroxy-1-methyl-(9CI)
    • Chartreusin
    • Inchi: 1S/C32H32O14/c1-10-8-9-15-18-16(10)29(38)45-26-17-13(23(35)20(19(18)26)30(39)43-15)6-5-7-14(17)44-32-28(24(36)21(33)11(2)42-32)46-31-25(37)27(40-4)22(34)12(3)41-31/h5-9,11-12,21-22,24-25,27-28,31-37H,1-4H3/t11-,12-,21+,22+,24+,25-,27+,28-,31-,32+/m1/s1
    • InChI Key: PONPPNYZKHNPKZ-RYBWXQSLSA-N
    • SMILES: O([C@@H]1[C@@H]([C@H]([C@H]([C@@H](C)O1)O)OC)O)[C@H]1[C@H](OC2=CC=CC3=C(C4C(=O)OC5=CC=C(C)C6C(=O)OC(C=4C=65)=C23)O)O[C@H](C)[C@@H]([C@@H]1O)O

Computed Properties

  • Exact Mass: 640.17900
  • Monoisotopic Mass: 640.179206
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 14
  • Heavy Atom Count: 46
  • Rotatable Bond Count: 5
  • Complexity: 1150
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 10
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 4
  • XLogP3: 2.1
  • Topological Polar Surface Area: 200

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.63±0.1 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 185 ºC
  • Boiling Point: 592.39°C (rough estimate)
  • Flash Point: 307.8°C
  • Refractive Index: 1.6130 (estimate)
  • Solubility: Almost insoluble (0.017 g/l) (25 º C),
  • PSA: 207.72000
  • LogP: 1.36980
  • Solubility: Not determined
  • Specific Rotation: D25 +132.5° (c = 0.2 in pyridine); D25 -33° (c = 0.3 in glacial acetic acid)

Chartreusin Security Information

  • Hazard Category Code: 40
  • Safety Instruction: 22-36/37/39-45
  • Hazardous Material Identification: Xn
  • Storage Condition:Low temperature ventilation and drying in warehouse

Chartreusin Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.
ajci21314-1mg
Chartreusin
6377-18-0 98%
1mg
¥592.00 2023-09-09
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.
ajci21314-5mg
Chartreusin
6377-18-0 98%
5mg
¥1646.00 2023-09-09
TRC
C291848-1mg
Chartreusin
6377-18-0
1mg
$ 150.00 2023-09-08
TRC
C291848-2.5mg
Chartreusin
6377-18-0
2.5mg
$ 236.00 2023-09-08
TRC
C291848-10mg
Chartreusin
6377-18-0
10mg
$ 782.00 2023-09-08
SHENG KE LU SI SHENG WU JI SHU
sc-202994-5 mg
Chartreusin,
6377-18-0 ≥98%
5mg
¥790.00 2023-07-10
SHENG KE LU SI SHENG WU JI SHU
sc-202994A-25 mg
Chartreusin,
6377-18-0 ≥98%
25mg
¥4,625.00 2023-07-10
LKT Labs
C2803-5 mg
Chartreusin
6377-18-0 ≥98%
5mg
$238.60 2023-07-11
LKT Labs
C2803-25 mg
Chartreusin
6377-18-0 ≥98%
25mg
$885.70 2023-07-11
BioAustralis
BIA-C1124-5 mg
Chartreusin
6377-18-0 >95%byHPLC
5mg
$205.00 2023-09-13
Recommended suppliers
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.